Cas no 286013-03-4 (3-(2-~13~C)Ethynylaniline)
3-(2-~13~C)Ethynylaniline structure
Product name:3-(2-~13~C)Ethynylaniline
3-(2-~13~C)Ethynylaniline Chemical and Physical Properties
Names and Identifiers
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- 1-(3-Aminophenyl)acetylene-2-13C, 99 atom % 13C
- 286013-03-4
- DTXSID90745655
- 3-(2-~13~C)Ethynylaniline
- DTXCID30696399
-
- Inchi： InChI=1S/C8H7N/c1-2-7-4-3-5-8(9)6-7/h1,3-6H,9H2/i1+1
- InChI Key： NNKQLUVBPJEUOR-OUBTZVSYSA-N
Computed Properties
- Exact Mass: 118.061204063Da
- Monoisotopic Mass: 118.061204063Da
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
- XLogP3: 1.3
3-(2-~13~C)Ethynylaniline Related Literature
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Zhu Zhu,Qian-min Deng,Guo-qing Shi Anal. Methods, 2016,8, 564-569
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MeiLing Zou,JunFeng Zhang,Han Zhu,MingLiang Du,QingFa Wang,Ming Zhang,XiangWen Zhang J. Mater. Chem. A, 2015,3, 12149-12153
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Haipeng Guo,Yuyang Hou,Jun Wang,Lijun Fu,Jun Chen,Huakun Liu,Jiazhao Wang J. Mater. Chem. A, 2017,5, 14673-14681
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Sinan Kilic,Iuliia Boichenko,Carolin C. Lechner,Beat Fierz Chem. Sci., 2018,9, 3704-3709
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Krzysztof Zawada,Sebastian Kowalczyk,Andrzej Plichta,Jan Jaczewski,Tomasz Zabielski RSC Adv., 2022,12, 3406-3415
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